Cas no 17249-82-0 (2-Chloro-5-methylthiophene)
2-Chloro-5-methylthiophene structure
Product Name:2-Chloro-5-methylthiophene
CAS No:17249-82-0
MF:C5H5ClS
MW:132.611199140549
MDL:MFCD01632145
CID:50698
PubChem ID:87560963
Update Time:2025-04-18
2-Chloro-5-methylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-methylthiophene
- 2-Chlor-5-methyl-thiophen
- 2-methyl-5-chlorothiophene
- 5-chloro-2-methylthiophene
- 5-methyl-2-chlorothiophene
- 5-methylthiophen-2-yl chloride
- Thiophene,2-chloro-5-methyl
- 5-Methyl-2-thienyl chloride
- Thiophene, 2-chloro-5-methyl-
- SB66856
- C2324
- H11801
- AKOS006229634
- GEO-03889
- 17249-82-0
- CS-0194560
- TS-01715
- SCHEMBL128706
- A811421
- 2-chloro-5-methyl-thiophene
- C5H5ClS
- DTXSID80169326
- MFCD01632145
- FT-0637516
- AMY31416
- 2-chloranyl-5-methyl-thiophene
- DB-043903
-
- MDL： MFCD01632145
- Inchi： 1S/C5H5ClS/c1-4-2-3-5(6)7-4/h2-3H,1H3
- InChI Key： JSMMZMYGEVUURX-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C)S1
Computed Properties
- Exact Mass: 131.98000
- Monoisotopic Mass: 131.98
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 28.2A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 1.21
- Boiling Point: 155°C(lit.)
- Flash Point: 155-156°C
- Refractive Index: 1.5356
- Water Partition Coefficient: Not miscible or difficult to mix with water.
- PSA: 28.24000
- LogP: 2.70990
- Solubility: Uncertain
2-Chloro-5-methylthiophene Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H226-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
- Hazardous Material transportation number：UN 1993 3/PG III
- Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Instruction： S26-S36/37/39
- Safety Term：S26-S36/37/39
- Risk Phrases：R20/21/22; R36/37/38
- HazardClass：3
- PackingGroup：III
2-Chloro-5-methylthiophene Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-5-methylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2324-25g |
2-Chloro-5-methylthiophene |
17249-82-0 | 96.0%(GC) | 25g |
￥450.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C2324-5g |
2-Chloro-5-methylthiophene |
17249-82-0 | 96.0%(GC) | 5g |
￥110.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C537A-5g |
2-Chloro-5-methylthiophene |
17249-82-0 | 95% | 5g |
￥147.0 | 2022-06-10 | |
| Fluorochem | 045077-25g |
2-Chloro-5-methylthiophene |
17249-82-0 | 95% | 25g |
￡157.00 | 2022-03-01 | |
| Fluorochem | 045077-5g |
2-Chloro-5-methylthiophene |
17249-82-0 | 95% | 5g |
￡45.00 | 2022-03-01 | |
| TRC | C382585-50mg |
2-Chloro-5-methylthiophene |
17249-82-0 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C382585-100mg |
2-Chloro-5-methylthiophene |
17249-82-0 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C382585-500mg |
2-Chloro-5-methylthiophene |
17249-82-0 | 500mg |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C835271-100g |
2-Chloro-5-methylthiophene |
17249-82-0 | >96% | 100g |
1,970.00 | 2021-05-17 | |
| Matrix Scientific | 083898-1g |
2-Chloro-5-methylthiophene, 97% |
17249-82-0 | 97% | 1g |
$47.00 | 2023-09-05 |
2-Chloro-5-methylthiophene Related Literature
-
Ravinder Singh,Hsin-Yen Wu,Atul Kumar Dwivedi,Ashutosh Singh,Chien-Min Lin,Putikam Raghunath,Ming-Chang Lin,Tung-Kung Wu,Kung-Hwa Wei,Hong-Cheu Lin J. Mater. Chem. C 2017 5 9952
-
2. EPR investigations of β-deuteriated 5,5″-dimethyl-2,2′:5′,2″-terthiophenesGūnnar Engelmann,Reinhard St??er,Gerhard Ko?mehl,Werner Jugelt,Hans-Peter Welzel J. Chem. Soc. Perkin Trans. 2 1996 2015
-
Chong Li,Wen-Liang Gong,Zhe Hu,Matthew P. Aldred,Guo-Feng Zhang,Tao Chen,Zhen-Li Huang,Ming-Qiang Zhu RSC Adv. 2013 3 8967
-
Martin Walko,Ben L. Feringa Chem. Commun. 2007 1745
-
Sili Qiu,Andrew T. Frawley,Kathryn G. Leslie,Harry L. Anderson Chem. Sci. 2023 14 9123
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